Cas no 72790-12-6 (ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate)

• Product Name: ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• CAS No: 72790-12-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 2108791
• PubChem ID: 10242733
• Update Time: 2025-04-21

ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• SCHEMBL7018836
• 2-n-Butyl-5-(ethoxycarbonyl)pyrimidin-4(3H)-one
• DA-20922
• GUCLIOMUMPWCFT-UHFFFAOYSA-N
• 72790-12-6
• EN300-685644
• ethyl2-butyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• AKOS017557382
• SCHEMBL9739706

• Inchi： 1S/C11H16N2O3/c1-3-5-6-9-12-7-8(10(14)13-9)11(15)16-4-2/h7H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： GUCLIOMUMPWCFT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(CCCC)NC1=O)=O

Computed Properties

• Exact Mass: 224.11609238Da
• Monoisotopic Mass: 224.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų